Cas no 62652-47-5 (Pyrimidine, 2-(hexylthio)-)

Pyrimidine, 2-(hexylthio)- structure
Pyrimidine, 2-(hexylthio)- structure
Product Name:Pyrimidine, 2-(hexylthio)-
CAS No:62652-47-5
MF:C10H16N2S
MW:196.312440872192
CID:436427
PubChem ID:54116822
Update Time:2025-04-19

Pyrimidine, 2-(hexylthio)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 2-(hexylthio)-
    • 2-hexylsulfanylpyrimidine
    • 2-(HEXYLSULFANYL)PYRIMIDINE
    • 62652-47-5
    • SCHEMBL11334284
    • DTXSID00709147
    • Inchi: 1S/C10H16N2S/c1-2-3-4-5-9-13-10-11-7-6-8-12-10/h6-8H,2-5,9H2,1H3
    • InChI Key: NKXCMHWRROACNJ-UHFFFAOYSA-N
    • SMILES: S(C1N=CC=CN=1)CCCCCC

Computed Properties

  • Exact Mass: 196.10358
  • Monoisotopic Mass: 196.103
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.1A^2
  • XLogP3: 3.4

Experimental Properties

  • PSA: 25.78

Pyrimidine, 2-(hexylthio)- Related Literature

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